Cas no 941963-96-8 (N-(3,4-dimethoxyphenyl)methyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide)

• Product Name: N-(3,4-dimethoxyphenyl)methyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide
• CAS No: 941963-96-8
• MF: C₂₄H₂₄N₄O₄
• MW: 432.471765518188
• CID: 5443846
• PubChem ID: 16956920
• Update Time: 2025-07-08

N-(3,4-dimethoxyphenyl)methyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[(3,4-Dimethoxyphenyl)methyl]-2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazine-5(4H)-acetamide
• STL094967
• N-(3,4-dimethoxybenzyl)-2-(4-oxo-2-(p-tolyl)pyrazolo[1,5-a]pyrazin-5(4H)-yl)acetamide
• N-(3,4-dimethoxybenzyl)-2-[2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide
• F3222-0854
• AKOS004990693
• 941963-96-8
• N-[(3,4-dimethoxyphenyl)methyl]-2-[2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetamide
• N-(3,4-dimethoxyphenyl)methyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide

• Inchi： 1S/C24H24N4O4/c1-16-4-7-18(8-5-16)19-13-20-24(30)27(10-11-28(20)26-19)15-23(29)25-14-17-6-9-21(31-2)22(12-17)32-3/h4-13H,14-15H2,1-3H3,(H,25,29)
• InChI Key： RDHMVIGMWJMLAO-UHFFFAOYSA-N
• SMILES： O=C1C2=CC(C3C=CC(C)=CC=3)=NN2C=CN1CC(NCC1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 432.17975526g/mol
• Monoisotopic Mass: 432.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 636.9±55.0 °C(Predicted)
• pka: 14.05±0.46(Predicted)

Additional information on N-(3,4-dimethoxyphenyl)methyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide

Recent Advances in the Study of N-(3,4-dimethoxyphenyl)methyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide (CAS: 941963-96-8)

In recent years, the compound N-(3,4-dimethoxyphenyl)methyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide (CAS: 941963-96-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazolo[1,5-a]pyrazin-5-ylacetamide scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-(3,4-dimethoxyphenyl)methyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to streamline the production process. These advancements have not only enhanced the scalability of the compound but also facilitated its use in high-throughput screening assays, enabling rapid evaluation of its biological activity.

Mechanistic studies have revealed that this compound exhibits potent inhibitory effects on specific protein kinases involved in inflammatory and oncogenic pathways. For instance, it has been shown to selectively target the PI3K/AKT/mTOR signaling cascade, a critical pathway in cancer cell proliferation and survival. In vitro and in vivo experiments have demonstrated its ability to induce apoptosis in various cancer cell lines while sparing normal cells, highlighting its potential as a targeted therapeutic agent. Additionally, its anti-inflammatory properties have been explored in models of autoimmune diseases, where it effectively reduced cytokine production and immune cell activation.

Recent preclinical evaluations have further elucidated the pharmacokinetic and pharmacodynamic profiles of N-(3,4-dimethoxyphenyl)methyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide. Studies have reported favorable bioavailability and tissue distribution, with minimal off-target effects. These findings underscore its potential for clinical translation, particularly in oncology and immunology. However, further optimization of its formulation and delivery systems is warranted to address challenges related to solubility and stability.

In conclusion, N-(3,4-dimethoxyphenyl)methyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide represents a promising candidate for therapeutic development. Its unique chemical structure and multifaceted biological activities make it a valuable tool for both basic research and drug discovery. Future studies should focus on advancing its clinical development, exploring combination therapies, and elucidating its long-term safety profile. As research progresses, this compound may pave the way for novel treatments in areas of unmet medical need.